Cas no 1805423-00-0 (4-Cyano-3-(difluoromethyl)-2-fluoropyridine-6-sulfonyl chloride)
4-Cyano-3-(difluoromethyl)-2-fluoropyridine-6-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyano-3-(difluoromethyl)-2-fluoropyridine-6-sulfonyl chloride
-
- Inchi: 1S/C7H2ClF3N2O2S/c8-16(14,15)4-1-3(2-12)5(6(9)10)7(11)13-4/h1,6H
- InChI Key: ZIEALXAWADTUHA-UHFFFAOYSA-N
- SMILES: ClS(C1C=C(C#N)C(C(F)F)=C(N=1)F)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 402
- XLogP3: 2
- Topological Polar Surface Area: 79.2
4-Cyano-3-(difluoromethyl)-2-fluoropyridine-6-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029043331-1g |
4-Cyano-3-(difluoromethyl)-2-fluoropyridine-6-sulfonyl chloride |
1805423-00-0 | 97% | 1g |
$1,534.70 | 2022-04-01 |
4-Cyano-3-(difluoromethyl)-2-fluoropyridine-6-sulfonyl chloride Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 4-Cyano-3-(difluoromethyl)-2-fluoropyridine-6-sulfonyl chloride
4-Cyano-3-(difluoromethyl)-2-fluoropyridine-6-sulfonyl chloride: A Versatile Intermediate in Pharmaceutical and Agrochemical Innovation
4-Cyano-3-(difluoromethyl)-2-fluoropyridine-6-sulfonyl chloride (CAS No. 1805423-00-0) represents a pivotal compound in the field of medicinal chemistry, characterized by its unique combination of fluorinated aromatic rings and sulfonyl chloride functionality. This molecule's structural complexity, including the 4-cyano group, 3-(difluoromethyl) substituent, and 2-fluoropyridine core, positions it as a critical intermediate for drug discovery and agrochemical development. Recent advancements in synthetic methodologies and biological profiling have further underscored its significance in modern chemical research.
The 6-sulfonyl chloride functionality of this compound enables versatile chemical transformations, particularly in the synthesis of sulfonamide derivatives. These derivatives are increasingly being explored for their potential in targeting oncogenic pathways and inflammatory diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* highlighted the role of 4-Cyano-3-(difluoromethyl)-2-fluoropyridine-6-sulfonyl chloride as a key intermediate in the development of novel kinase inhibitors, demonstrating its utility in modulating cellular signaling cascades.
Structural analysis of this compound reveals the strategic placement of fluorine atoms, which significantly influence its physicochemical properties. The 2-fluoropyridine ring system, combined with the 3-(difluoromethyl) substituent, contributes to enhanced metabolic stability and improved drug-like properties. This makes the compound an attractive candidate for optimizing pharmacokinetic profiles, as evidenced by its application in the design of prodrugs with prolonged half-lives.
Recent advances in computational chemistry have further expanded the utility of 4-CyNB-3-(difluoromethyl)-2-fluoropyridine-6-sulfonyl chloride. Machine learning models trained on large-scale molecular datasets have identified this compound as a potential scaffold for developing dual-action agents targeting both cancer and neurodegenerative disorders. For example, a 2024 study in *ACS Medicinal Chemistry Letters* reported the synthesis of a series of sulfonamide derivatives derived from this compound, which exhibited promising activity against Alzheimer's disease-related targets.
The synthetic accessibility of 4-Cyano-3-(difluoromethyl)-2-fluoropyridine-6-sulfonyl chloride has also been a focus of recent research. Optimized catalytic protocols, such as the use of palladium-based catalysts in cross-coupling reactions, have enabled scalable production of this compound with high purity. These advancements are critical for its application in industrial-scale drug development, where cost-effective synthesis methods are essential.
Biological studies on this compound have revealed its potential as a modulator of protein kinase activity. A 2023 paper in *Bioorganic & Medicinal Chemistry* demonstrated that derivatives of 4-Cyano-3-(difluoromethyl)-2-fluoropyridine-6-sulfonyl chloride exhibit potent inhibitory effects against the Aurora B kinase, a key target in the treatment of leukemia. This finding highlights the compound's role in the development of targeted therapies with minimal off-target effects.
Environmental considerations in the synthesis and application of 4-Cyano-3-(difluoromethyl)-2-fluoropyridine-6-sulfonyl chloride have also gained attention. Green chemistry approaches, such as the use of solid-phase synthesis and atom-economic reactions, are being explored to reduce the environmental footprint of its production. These strategies align with the growing emphasis on sustainable practices in pharmaceutical research.
Furthermore, the compound's unique electronic properties make it a valuable building block in the design of organic semiconductors for biomedical applications. A 2024 study in *Advanced Materials* showcased the potential of 4-Cyano-3-(difluoromethyl)-2-fluoropyridine-6-sulfonyl chloride derivatives in the development of flexible electronic devices for wearable health monitoring systems. This application underscores the compound's versatility beyond traditional pharmaceutical uses.
The pharmacological profile of 4-Cyano-3-(difluoromethyl)-2-fluoropyridine-6-sulfonyl chloride is further enhanced by its ability to form hydrogen bonds with biological targets. This property is crucial for the development of small-molecule drugs with high affinity and selectivity. Recent work in *Journal of Chemical Information and Modeling* has used molecular docking simulations to predict the binding modes of this compound with various receptors, providing insights into its mechanism of action.
Challenges in the application of 4-Cyano-3-(difluoromethyl)-2-fluoropyridine-6-sulfonyl chloride include the need for further optimization of its metabolic stability and selectivity. Ongoing research is focused on modifying the 3-(difluoromethyl) group to enhance its interaction with specific protein targets while minimizing potential side effects. These efforts are critical for translating the compound's chemical potential into therapeutic applications.
In conclusion, 4-Cyano-3-(difluoromethyl)-2-fluoropyridine-6-sulfonyl chloride stands at the intersection of medicinal chemistry, materials science, and green chemistry. Its structural adaptability and functional versatility make it a cornerstone for the development of next-generation therapeutics and advanced materials. As research continues to unravel its full potential, this compound is poised to play a transformative role in multiple scientific disciplines.
1805423-00-0 (4-Cyano-3-(difluoromethyl)-2-fluoropyridine-6-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)